Cas no 20191-74-6 (2-Ethyl-5-nitrobenzenamine)

• Product Name: 2-Ethyl-5-nitrobenzenamine
• CAS No: 20191-74-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00034056
• CID: 239631
• PubChem ID: 4155478
• Update Time: 2025-06-08

2-Ethyl-5-nitrobenzenamine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-5-nitroaniline
• 2-Ethyl-5-nitrobenzenamine
• 4-Nitro-2-amino-1-ethylbenzene
• Benzenamine, 2-ethyl-5-nitro-
• 2-Aethyl-5-nitro-anilin
• 2-ethyl-5-nitro-aniline
• 2-ethyl-5-nitro-benzenamine
• 2-ethyl-5-nitrophenylamine
• 4-Nitro-2-amino-1-aethyl-benzol
• Benzenamine,2-ethyl-5-nitro
• Benzenamine,2-ethyl-5-nitro-
• MMZWMCKTKJKIMC-UHFFFAOYSA-N
• BCP18607
• EBD265760
• RP22914
• TRA0053917
• CM10375
• AS07060
• AK111433
• SY017465
• AB0054354
• AKOS015890562
• 2-Ethyl-5-nitrobenzenamine ,98%
• 20191-74-6
• 64694-19-5
• E1085
• FT-0687652
• CS-0012535
• SCHEMBL588348
• BDBM625975
• AMY21006
• DTXSID00400021
• 2-ethyl-5-nitro-phenylamine
• A4400
• AC-27055
• J-509323
• MFCD00034056
• EN300-108913
• DS-5221
• Benzenamine, 2-Ethyl-5-nitro-;2-Ethyl-5-nitrobenzenamine;

• MDL： MFCD00034056
• Inchi： 1S/C8H10N2O2/c1-2-6-3-4-7(10(11)12)5-8(6)9/h3-5H,2,9H2,1H3
• InChI Key： MMZWMCKTKJKIMC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C=1)N)CC)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 335.3°C at 760 mmHg
• Flash Point: 156.6℃
• Refractive Index: 1.598
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• PSA: 71.84000
• LogP: 2.84380

2-Ethyl-5-nitrobenzenamine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 2-Ethyl-5-nitrobenzenamine

Comprehensive Overview of 2-Ethyl-5-nitrobenzenamine (CAS No. 20191-74-6): Properties, Applications, and Industry Insights

2-Ethyl-5-nitrobenzenamine (CAS No. 20191-74-6) is a specialized organic compound belonging to the nitroaniline family. This aromatic amine derivative is characterized by its ethyl group substitution at the 2-position and a nitro group at the 5-position of the benzene ring. Its molecular formula, C₈H₁₀N₂O₂, reflects its unique structural features, which contribute to its chemical reactivity and functional versatility. The compound is also referred to by alternative names such as 5-Nitro-2-ethylaniline or 2-Ethyl-5-nitroaniline, often used interchangeably in scientific literature.

In recent years, 2-Ethyl-5-nitrobenzenamine has garnered attention due to its role as a key intermediate in the synthesis of dyes, pigments, and advanced materials. Researchers and manufacturers frequently search for "nitroaniline derivatives applications" or "ethyl-substituted aromatic amines uses," highlighting the growing interest in tailored chemical building blocks. The compound's electron-withdrawing nitro group and electron-donating ethyl group create a push-pull electronic effect, making it valuable for designing molecules with specific optical or electronic properties.

The synthesis of CAS No. 20191-74-6 typically involves nitration of 2-ethylaniline under controlled conditions, followed by purification processes to achieve high purity grades (>98%). Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are essential for quality control, addressing common user queries such as "how to analyze 2-Ethyl-5-nitrobenzenamine purity." The compound appears as a yellow to orange crystalline solid with a melting point range of 85-88°C, and its solubility profile (soluble in organic solvents like ethanol and acetone but poorly soluble in water) makes it suitable for various formulation applications.

From an industrial perspective, 2-Ethyl-5-nitrobenzenamine finds utility in multiple sectors. In the dye industry, it serves as a precursor for azo dyes—answering search trends like "nitroaniline dye intermediates 2024." Its molecular structure allows for vibrant color development when coupled with diazonium salts. Additionally, the compound's derivatives are explored in material science for organic semiconductors, aligning with the surge in "organic electronics raw materials" searches. Researchers are investigating its potential in photovoltaic applications due to its tunable energy levels.

Environmental and safety considerations for handling 2-Ethyl-5-nitrobenzenamine follow standard laboratory protocols. While not classified under stringent regulations, proper ventilation and personal protective equipment (PPE) are recommended—addressing frequently asked questions like "is 5-Nitro-2-ethylaniline toxic." The compound should be stored away from strong oxidizers and reducing agents at temperatures below 30°C to ensure stability.

Market trends indicate rising demand for CAS 20191-74-6 in Asia-Pacific regions, particularly for textile and specialty chemical production. Suppliers often highlight "high-purity nitroaniline derivatives" in product catalogs to meet pharmaceutical intermediate requirements. Recent patents (2022-2023) describe novel methods for its catalytic hydrogenation to produce corresponding diamines, reflecting innovation in sustainable chemistry—a hot topic captured by search terms like "green synthesis of ethyl-nitroanilines."

For analytical and R&D purposes, 2-Ethyl-5-nitrobenzenamine reference standards are available through major chemical repositories. Spectral data (FTIR, Raman) are increasingly digitized, supporting the "cheminformatics" trend in molecular characterization. The compound's UV-Vis absorption maxima around 380 nm make it relevant for photochemical studies, as evidenced by growing academic publications on "nitroaromatic photochemistry."

Future research directions may explore 2-Ethyl-5-nitrobenzenamine's role in covalent organic frameworks (COFs) or as a ligand in coordination chemistry. With increasing digitalization, platforms now offer detailed SDS and COA documentation online, responding to the "chemical data transparency" demand. As industries seek alternatives to conventional materials, this compound's structural adaptability positions it as a candidate for next-generation functional materials.